Cas no 314251-46-2 ((2E)-N-(3-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide)

• Product Name: (2E)-N-(3-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide
• CAS No: 314251-46-2
• MF: C₁₅H₁₁BrFNO
• MW: 320.156346559525
• CID: 5971607
• PubChem ID: 874856
• Update Time: 2025-06-08

(2E)-N-(3-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(3-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide
• (E)-N-(3-bromophenyl)-3-(4-fluorophenyl)acrylamide
• 2-Propenamide, N-(3-bromophenyl)-3-(4-fluorophenyl)-
• SMSF0015022
• CB07776
• AKOS002187434
• 314251-46-2
• BIM-0005517.P001
• F0708-0468
• (E)-N-(3-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide
• N-(3-Bromophenyl)-3-(4-fluorophenyl)acrylamide
• N-(3-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide

• Inchi： 1S/C15H11BrFNO/c16-12-2-1-3-14(10-12)18-15(19)9-6-11-4-7-13(17)8-5-11/h1-10H,(H,18,19)
• InChI Key： QYZSXLQHHFIOOV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Br)=C1)(=O)C=CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 319.00080g/mol
• Monoisotopic Mass: 319.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.511±0.06 g/cm3(Predicted)
• Boiling Point: 468.7±45.0 °C(Predicted)
• pka: 13.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-(3-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide

Recent Advances in the Study of (2E)-N-(3-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide (CAS: 314251-46-2)

The compound (2E)-N-(3-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide, with the CAS number 314251-46-2, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a bromophenyl and fluorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for (2E)-N-(3-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthesis method that enhances yield and purity, making it more feasible for large-scale production. The study highlighted the importance of controlling reaction conditions to minimize side products and improve the overall efficiency of the synthesis process.

In terms of biological activity, recent investigations have explored the compound's interaction with specific molecular targets. Preliminary data suggest that (2E)-N-(3-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide exhibits inhibitory effects on certain kinase enzymes, which are implicated in various cancer pathways. This finding has sparked interest in its potential as an anticancer agent, with ongoing studies aiming to elucidate its precise mechanism of action and optimize its pharmacokinetic properties.

Another significant development is the exploration of the compound's anti-inflammatory properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that (2E)-N-(3-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide can modulate inflammatory cytokines in vitro, suggesting its potential application in treating inflammatory diseases. Researchers are now conducting in vivo studies to validate these findings and assess the compound's safety profile.

Despite these promising results, challenges remain in the development of (2E)-N-(3-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, (2E)-N-(3-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide (CAS: 314251-46-2) represents a promising candidate for drug development, with recent studies highlighting its potential in oncology and inflammation. Continued research is needed to fully understand its therapeutic potential and address existing challenges. The compound's unique chemical structure and biological activity make it a valuable subject for future investigations in the chemical biology and pharmaceutical fields.